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Compound of Interest

Compound Name: 3-Bromoindazole

Cat. No.: B152527 Get Quote

Essential safety protocols and step-by-step disposal procedures for 3-Bromoindazole are

critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This

guide provides detailed information for researchers, scientists, and drug development

professionals on the proper handling, storage, and disposal of this halogenated organic

compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle 3-Bromoindazole with care

due to its potential hazards. The compound is classified as harmful if swallowed, can cause

skin and eye irritation, and may lead to respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Always wear the appropriate PPE when handling 3-
Bromoindazole. This includes:

Eye Protection: Safety goggles or a face shield.[3][4]

Hand Protection: Nitrile gloves.[3][4]

Body Protection: A laboratory coat.[3][4]

Footwear: Closed-toe shoes.[3]

All handling of 3-Bromoindazole and its associated waste should be conducted within a

certified chemical fume hood to prevent the inhalation of dust or vapors.[3][5]
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Quantitative Data Summary
The following table summarizes key quantitative data for 3-Bromoindazole, derived from

safety data sheets.

Property Value Source

Molecular Formula C₇H₅BrN₂

Molecular Weight 197.03 g/mol

Melting Point 143-147 °C

Form Solid

CAS Number 40598-94-5

Experimental Protocols for Disposal
Proper segregation and containment are the cornerstones of safe chemical waste disposal. As

a brominated organic compound, 3-Bromoindazole is classified as halogenated organic waste

and requires specific disposal procedures.

Disposal of Unused or Waste 3-Bromoindazole
Segregation: Collect all solid and liquid waste containing 3-Bromoindazole in a designated

and clearly labeled "Halogenated Organic Waste" container.[3][4][5][6] Do not mix with non-

halogenated waste streams, as this can complicate and increase the cost of disposal.[4]

Transfer:

Solid Waste: Carefully transfer the solid material into the designated waste container.

Liquid Waste: Pour liquid waste containing 3-Bromoindazole into the appropriate

halogenated liquid waste container.

Container Management: Keep the waste container securely closed except when adding

waste.[3][4] To allow for expansion, do not fill the container beyond 90% of its capacity.[3]
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Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA).

Pickup: Once the container is full, arrange for its collection through your institution's

Environmental Health and Safety (EH&S) office or a licensed hazardous waste disposal

company.[3]

Decontamination of Empty Containers
Empty containers that previously held 3-Bromoindazole must be decontaminated before

disposal.

Triple Rinsing: Rinse the container three times with a suitable solvent, such as acetone or

ethanol.[4]

Rinsate Collection: The first rinsate must be collected and disposed of as "Halogenated

Organic Waste."[4]

Subsequent Rinsates: Depending on local and institutional regulations, the second and third

rinsates may be permissible to be disposed of down the drain with a large volume of water.

Always confirm your local guidelines before proceeding.[4]

Final Disposal: After triple rinsing, the decontaminated container can typically be disposed of

as regular laboratory glass or plastic waste.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Small Spills: If you are trained and have access to a spill kit, you can manage a small spill.

Use an inert absorbent material to contain and collect the spilled substance. The

contaminated absorbent material must then be placed in a sealed and labeled container for

disposal as hazardous waste.[3]

Large Spills: For large spills, evacuate the immediate area and promptly contact your

institution's emergency response team.[3]

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of 3-
Bromoindazole.

Start: Handling 3-Bromoindazole
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Click to download full resolution via product page

Caption: Disposal workflow for 3-Bromoindazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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